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Compound Name: WAY-213613

Cat. No.: B1683084 Get Quote

Application Notes and Protocols: WAY-213613
For Researchers, Scientists, and Drug Development Professionals

Introduction
WAY-213613 is a potent and selective, non-substrate inhibitor of the human Excitatory Amino

Acid Transporter 2 (EAAT2), also known as Glutamate Transporter 1 (GLT-1).[1][2][3][4] It

demonstrates high selectivity for EAAT2, with IC₅₀ values of approximately 85 nM, making it

significantly more selective for EAAT2 over EAAT1 and EAAT3.[2][4][5] EAAT2 is the primary

transporter responsible for the reuptake of glutamate from the synaptic cleft in the central

nervous system.[6][7] By inhibiting EAAT2, WAY-213613 effectively blocks glutamate

clearance, leading to increased extracellular glutamate levels.[1] This property makes it an

invaluable pharmacological tool for investigating the physiological and pathological roles of

EAAT2, including its involvement in neuroprotection and excitotoxicity.[6]

Physicochemical and Solubility Data
WAY-213613 is supplied as a white to off-white solid powder.[1] For experimental use,

understanding its solubility in common laboratory solvents is critical for preparing accurate and

effective stock solutions.

Table 1: Solubility of WAY-213613
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Solvent Concentration Notes

DMSO (Dimethyl Sulfoxide) Up to 100 mM (or ~83 mg/mL)

Use fresh, anhydrous DMSO

as moisture can reduce

solubility.[2]

1 eq. NaOH Up to 100 mM ---

Water Insoluble ---

Ethanol Insoluble ---

Note: The molecular weight of WAY-213613 is 415.19 g/mol .[2] Always refer to the batch-

specific molecular weight on the product vial or Certificate of Analysis when preparing stock

solutions.

Stock Solution Preparation and Storage
Proper preparation and storage of stock solutions are essential to maintain the stability and

activity of WAY-213613. It is recommended to aliquot stock solutions into single-use volumes to

prevent degradation from repeated freeze-thaw cycles.[4][5]

Table 2: Recommended Storage Conditions

Format
Short-Term Storage (Days
to Weeks)

Long-Term Storage
(Months to Years)

Solid Powder 0 - 4°C (Dry and dark)[1] -20°C (Dry and dark)[1][2]

Stock Solution in DMSO -20°C (up to 1 month)[2][4][5]
-80°C (up to 6-12 months)[2][4]

[5]

Experimental Protocols
This protocol describes the preparation of a 10 mM stock solution of WAY-213613 in DMSO.

Materials:

WAY-213613 (solid powder)
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Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Vortex mixer and/or sonicator

Procedure:

Weighing the Compound: Accurately weigh out the desired amount of WAY-213613 powder.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.15 mg of WAY-213613
(based on a molecular weight of 415.19 g/mol ).

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

WAY-213613 powder. Using the example above, add 1 mL of DMSO.

Dissolution: Cap the vial securely and vortex thoroughly until the solid is completely

dissolved. If necessary, gentle warming to 37°C or brief sonication can be used to aid

dissolution.[4] Visually inspect the solution to ensure there are no visible particulates.

Aliquoting: Dispense the stock solution into single-use, sterile cryovials. This prevents

contamination and degradation from multiple freeze-thaw cycles.

Storage: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-

term storage (up to 6 months).[4][5]

For cell-based assays, the DMSO stock solution should be further diluted in the appropriate

aqueous-based culture medium to the final desired concentration immediately before use.

Important Considerations:

The final concentration of DMSO in the culture medium should be kept low (typically <0.5%)

to avoid solvent-induced cytotoxicity.

Prepare working solutions fresh for each experiment.
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Visualized Workflows and Pathways

Step 1: Preparation

Step 2: Dissolution

Step 3: Storage
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Visually Inspect Solution

Ensure Complete Dissolution

Aliquot into Single-Use Vials

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a WAY-213613 stock solution.
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Caption: WAY-213613 inhibits glutamate reuptake via the EAAT2 transporter.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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